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Compound of Interest

Compound Name: Benethamine penicillin

Cat. No.: B1205209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benethamine penicillin, the benethamine salt of penicillin G, is a long-acting antibiotic with

significant applications in treating a variety of bacterial infections.[1] This technical guide

provides an in-depth look at its core molecular and physicochemical properties, mechanism of

action, and relevant experimental methodologies.

Core Molecular and Physicochemical Properties
Benethamine penicillin is a derivative of benzylpenicillin, formulated to provide sustained

release and prolonged therapeutic action.[2] Its fundamental properties are summarized below.
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Property Value Source

Molecular Formula C31H35N3O4S [1]

Molecular Weight 545.7 g/mol [1][3]

CAS Registry Number 751-84-8 [4][5]

Melting Point 146-147 °C [4]

Solubility Very slightly soluble in water. [4]

IUPAC Name

N-benzyl-2-phenylethanamine;

(2S,5R,6R)-3,3-dimethyl-7-

oxo-6-[(2-

phenylacetyl)amino]-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

[1]

Mechanism of Action
Like other penicillin-class antibiotics, benethamine penicillin exerts its bactericidal effect by

disrupting the synthesis of the bacterial cell wall.[2][6] This process is initiated by the binding of

the penicillin molecule to penicillin-binding proteins (PBPs), which are essential enzymes in the

production of peptidoglycan, a critical component of the cell wall.[1][2] The inhibition of these

proteins prevents the necessary cross-linking of peptidoglycan chains, leading to a

compromised cell wall that cannot withstand internal osmotic pressure, ultimately resulting in

cell lysis and death.[2][7] This antibiotic is particularly effective against Gram-positive bacteria.

[2]

Caption: Mechanism of action of Benethamine Penicillin.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for Related Substances

A common experimental method for the analysis of penicillin derivatives is High-Performance

Liquid Chromatography (HPLC). A gradient elution HPLC method can be used to determine

related substances in benzathine benzylpenicillin.[8]
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Column: Octadecylsilane bonded silica gel, end-capped.[8]

Mobile Phase A: 0.05mol/L potassium dihydrogen solution (pH adjusted to 3.1 with

phosphoric acid).[8]

Mobile Phase B: Methanol.[8]

Flow Rate: 1.0 mL per minute.[8]

Elution: Linear gradient.[8]

Column Temperature: 40°C.[8]

Detection Wavelength: 220 nm.[8]

This method allows for the complete separation of benzathine and benzylpenicillin from other

impurities.[8]
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Caption: A generalized workflow for HPLC analysis.

Manufacturing and Purification

The production of benzylpenicillin, the active component of benethamine penicillin, is

achieved through the fermentation of Penicillium chrysogenum.[9] The process involves several

key stages:

Fermentation: The mold is cultured in a medium containing a carbon source (e.g., glucose,

sucrose), a nitrogen source (e.g., corn steep liquor, yeast extract), and inorganic salts.[9]

Recovery: The benzylpenicillin is continuously extracted from the fermentation broth to

prevent product inhibition.[9] Techniques for recovery include solvent extraction, aqueous

two-phase extraction, and liquid membrane extraction.[9]

Purification: The extracted benzylpenicillin is then purified, often using separation

chromatography.[9]

The final step to produce benethamine penicillin involves reacting the purified benzylpenicillin

(penicillin G) with N,N'-dibenzylethylenediamine.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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